molecular formula C13H19NO B14820812 3-Tert-butyl-4-cyclopropoxyaniline

3-Tert-butyl-4-cyclopropoxyaniline

Cat. No.: B14820812
M. Wt: 205.30 g/mol
InChI Key: YRZKBFAJBZUSQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Tert-butyl-4-cyclopropoxyaniline is a substituted aniline derivative characterized by a tert-butyl group at the 3-position and a cyclopropoxy substituent at the 4-position of the aromatic ring. The tert-butyl group enhances steric bulk and may influence metabolic stability, while the cyclopropoxy moiety introduces unique electronic and conformational properties due to the strained cyclopropane ring.

Properties

Molecular Formula

C13H19NO

Molecular Weight

205.30 g/mol

IUPAC Name

3-tert-butyl-4-cyclopropyloxyaniline

InChI

InChI=1S/C13H19NO/c1-13(2,3)11-8-9(14)4-7-12(11)15-10-5-6-10/h4,7-8,10H,5-6,14H2,1-3H3

InChI Key

YRZKBFAJBZUSQS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C=CC(=C1)N)OC2CC2

Origin of Product

United States

Preparation Methods

The synthesis of 3-Tert-butyl-4-cyclopropoxyaniline involves several steps. One common method includes the reaction of 3-tert-butylaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on structural analogs identified in the literature, particularly compounds with tert-butyl and aromatic amine functionalities.

Key Structural Analog from

The compound tert-butyl(3-(7-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-4-methyl-2-oxo-2H-pyrimido[4,5-d][1,3]oxazin-1(4H)-yl)phenyl)carbamate (15a) shares a tert-butyl carbamate group and aniline-derived framework with 3-tert-butyl-4-cyclopropoxyaniline but differs in substituents and complexity .

Structural and Functional Differences

Feature 3-Tert-butyl-4-cyclopropoxyaniline Compound 15a ()
Core Structure Simple aniline derivative Pyrimido-oxazine fused heterocyclic system
Substituents Cyclopropoxy (electron-donating) Methoxy, methylpiperazinyl (electron-modulating)
Steric Bulk Moderate (tert-butyl + cyclopropane) High (tert-butyl + fused ring system)
Synthetic Utility Likely intermediate for functionalization Designed as a kinase inhibitor precursor

Hypothesized Property Comparisons

The methylpiperazinyl group in 15a introduces basicity and hydrogen-bonding capacity, absent in the cyclopropoxy analog.

Steric and Solubility Considerations :

  • The fused heterocycle in 15a increases rigidity and reduces solubility in polar solvents compared to the simpler aniline derivative.
  • The tert-butyl group in both compounds likely improves lipophilicity, but the cyclopropane ring in 3-tert-butyl-4-cyclopropoxyaniline may introduce strain, affecting conformational stability.

Biological Relevance :

  • Compound 15a was synthesized as a kinase inhibitor candidate, leveraging its heterocyclic core for target binding . In contrast, 3-tert-butyl-4-cyclopropoxyaniline’s simpler structure suggests utility as a synthetic intermediate rather than a direct bioactive molecule.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.